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Compound of Interest

Compound Name: 4-Methoxybenzyl formate

Cat. No.: B093505

Abstract

4-Methoxybenzyl formate, also known as anisyl formate, is a versatile organic compound with
significant applications spanning from synthetic organic chemistry to the flavor and fragrance
industry. Its utility is intrinsically linked to the properties of the 4-methoxybenzyl (PMB) moiety, a
widely employed protecting group for various functional groups in the synthesis of complex
molecules, including pharmaceuticals. This guide provides a comprehensive overview of the
core chemical properties, spectroscopic profile, synthesis, and reactivity of 4-Methoxybenzyl
formate. It further details its applications, particularly in the context of drug development, and
outlines essential safety and handling protocols, offering a holistic resource for researchers and
chemical professionals.

Introduction and Compound Profile

4-Methoxybenzyl formate (Figure 1) is a carboxylic ester characterized by a formate group
attached to a 4-methoxybenzyl substituent.[1] It is classified as a benzyloxycarbonyl
compound.[2] While found naturally in vanilla, it is predominantly produced synthetically for
commercial use.[3] Its pleasant floral, fruity, and anisic odor makes it a valuable component in
the flavor and fragrance industry.[1]

However, for synthetic chemists, its significance lies primarily with the 4-methoxybenzyl (PMB)
group. The PMB group is a cornerstone in protecting group strategy due to its stability across a
range of reaction conditions and, crucially, its susceptibility to selective removal under specific
oxidative or acidic conditions that often leave other protecting groups, like the standard benzyl
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(Bn) group, intact.[4][5] This guide will explore the chemical principles that make 4-
methoxybenzyl formate and its derivatives indispensable tools in modern organic synthesis.

Figure 1: Chemical Structure of 4-Methoxybenzyl Formate
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Reactants & Setup
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Pure 4-Methoxybenzyl Formate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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